Cas no 70952-21-5 (Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro-)

Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro- structure
70952-21-5 structure
Product Name:Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro-
CAS No:70952-21-5
MF:C20H21ClN2O2
MW:356.845944166183
CID:546356
PubChem ID:71404774
Update Time:2025-04-19

Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro-
    • N-[3-(butylamino)-3-oxo-1-phenylprop-1-en-2-yl]-4-chlorobenzamide
    • DTXSID60825599
    • 70952-21-5
    • Inchi: 1S/C20H21ClN2O2/c1-2-3-13-22-20(25)18(14-15-7-5-4-6-8-15)23-19(24)16-9-11-17(21)12-10-16/h4-12,14H,2-3,13H2,1H3,(H,22,25)(H,23,24)
    • InChI Key: WZNHJGHBGGJVOH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(NC(=CC1C=CC=CC=1)C(NCCCC)=O)=O

Computed Properties

  • Exact Mass: 356.12933
  • Monoisotopic Mass: 356.1291556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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